Cas no 925607-55-2 (1-(2-Chlorobenzyl)-5-methyl-1H-pyrazol-3-amine)

1-(2-Chlorobenzyl)-5-methyl-1H-pyrazol-3-amine is a pyrazole derivative featuring a chlorobenzyl substitution at the 1-position and a methyl group at the 5-position. This compound exhibits potential as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. The presence of the chlorobenzyl moiety enhances its lipophilicity, which may improve membrane permeability in bioactive applications. The amine group at the 3-position provides a reactive site for further functionalization, enabling the synthesis of diverse derivatives. Its structural framework is of interest in medicinal chemistry for designing kinase inhibitors or antimicrobial agents due to the pyrazole core's known biological activity. The compound's stability and synthetic accessibility make it a practical choice for research-scale applications.

1-(2-Chlorobenzyl)-5-methyl-1H-pyrazol-3-amine structure

925607-55-2 structure

Product Name:1-(2-Chlorobenzyl)-5-methyl-1H-pyrazol-3-amine

CAS No:925607-55-2

MF:C₁₁H₁₂ClN₃

MW:221.686080932617

MDL:MFCD04969985

CID:1078151

PubChem ID:7017721

Update Time:2025-07-02

1-(2-Chlorobenzyl)-5-methyl-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

- 1-(2-Chlorobenzyl)-5-methyl-1H-pyrazol-3-amine
- 1-(2-CHLORO-BENZYL)-5-METHYL-1 H-PYRAZOL-3-YLAMINE
- SCHEMBL3186197
- CS-0240697
- 925607-55-2
- EN300-229713
- 1-[(2-chlorophenyl)methyl]-5-methyl-1h-pyrazol-3-amine
- MFCD04969985
- FT-0712475
- 1-[(2-chlorophenyl)methyl]-5-methylpyrazol-3-amine
- AKOS000310164
- 1-(2-chlorobenzyl)-5-methyl-1h-pyrazol-3-ylamine
- 1-(2-Chloro-benzyl)-5-methyl-1H-pyrazol-3-ylamine
- RS-0295
- ALBB-003662
- DA-31428
- STK312846
- MDL： MFCD04969985
- Inchi： 1S/C11H12ClN3/c1-8-6-11(13)14-15(8)7-9-4-2-3-5-10(9)12/h2-6H,7H2,1H3,(H2,13,14)
- InChI Key： FEAJPHNZDGHPCP-UHFFFAOYSA-N
- SMILES： ClC1C=CC=CC=1CN1C(C)=CC(N)=N1

Computed Properties

Exact Mass: 221.0719751g/mol
Monoisotopic Mass: 221.0719751g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 212
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.5
Topological Polar Surface Area: 43.8Å²

1-(2-Chlorobenzyl)-5-methyl-1H-pyrazol-3-amine Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Hazardous Material Identification：
HazardClass：IRRITANT
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

1-(2-Chlorobenzyl)-5-methyl-1H-pyrazol-3-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM114862-1g	1-(2-chlorobenzyl)-5-methyl-1H-pyrazol-3-amine	925607-55-2	95%	1g	$240	2021-08-06
Chemenu	CM114862-5g	1-(2-chlorobenzyl)-5-methyl-1H-pyrazol-3-amine	925607-55-2	95%	5g	$720	2021-08-06
Chemenu	CM114862-10g	1-(2-chlorobenzyl)-5-methyl-1H-pyrazol-3-amine	925607-55-2	95%	10g	$1080	2021-08-06
TRC	C365633-50mg	1-(2-chlorobenzyl)-5-methyl-1H-pyrazol-3-amine	925607-55-2		50mg	$ 70.00	2022-04-01
TRC	C365633-100mg	1-(2-chlorobenzyl)-5-methyl-1H-pyrazol-3-amine	925607-55-2		100mg	$ 95.00	2022-04-01
TRC	C365633-500mg	1-(2-chlorobenzyl)-5-methyl-1H-pyrazol-3-amine	925607-55-2		500mg	$ 340.00	2022-04-01
abcr	AB347066-100 mg	1-(2-Chlorobenzyl)-5-methyl-1H-pyrazol-3-ylamine; 95%	925607-55-2		100MG	€231.60	2022-03-03
abcr	AB347066-250 mg	1-(2-Chlorobenzyl)-5-methyl-1H-pyrazol-3-ylamine; 95%	925607-55-2		250MG	€275.80	2022-03-03
abcr	AB347066-500 mg	1-(2-Chlorobenzyl)-5-methyl-1H-pyrazol-3-ylamine; 95%	925607-55-2		500MG	€409.30	2022-03-03
abcr	AB347066-1 g	1-(2-Chlorobenzyl)-5-methyl-1H-pyrazol-3-ylamine; 95%	925607-55-2		1g	€486.60	2022-03-03

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